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This document provides a detailed guide to the fabrication of perovskite solar cells using the

two-step sequential deposition method with methylammonium iodide (MAI). This technique is

noted for offering better control over the perovskite film's morphology and crystallinity, which

are critical factors for high-performance photovoltaic devices.[1][2] The protocols outlined below

are compiled from established research to ensure reproducibility and high-efficiency outcomes.

Overview of the Two-Step Deposition Method
The two-step deposition process separates the formation of the perovskite (CH₃NH₃PbI₃) layer

into two distinct stages. First, a layer of lead(II) iodide (PbI₂) is deposited onto the substrate.

Subsequently, this PbI₂ film is exposed to a solution of methylammonium iodide (CH₃NH₃I or

MAI), leading to an in-situ chemical reaction that converts the PbI₂ into the desired perovskite

crystal structure.[1] This method generally results in better surface coverage, morphology, and

infiltration into mesoporous scaffolds compared to single-step deposition techniques.[1][2]

The overall chemical reaction is as follows:

PbI₂(s) + CH₃NH₃I(solution) → CH₃NH₃PbI₃(s)
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This section details the step-by-step procedures for fabricating perovskite solar cells using the

two-step spin-coating method.

Substrate Preparation (FTO-Coated Glass)
Cleaning: Sequentially clean the FTO (Fluorine-doped Tin Oxide) coated glass substrates by

ultrasonication in a series of solutions:

Detergent solution (e.g., Hellmanex) for 15 minutes.

Deionized (DI) water for 15 minutes.

Acetone for 15 minutes.

Isopropanol (IPA) for 15 minutes.

Drying: Dry the substrates with a stream of nitrogen or filtered air.

UV-Ozone Treatment: Treat the substrates with UV-ozone for 15-20 minutes to remove

organic residues and improve the wettability of the surface.

Deposition of Electron Transport Layer (ETL) - Compact
TiO₂

Precursor Solution: Prepare a precursor solution for the compact TiO₂ (c-TiO₂) layer. A

common method is to use a titanium diisopropoxide bis(acetylacetonate) solution in 1-

butanol.

Spin-Coating: Spin-coat the c-TiO₂ precursor solution onto the cleaned FTO substrates. A

typical spin-coating program is 2000-4000 rpm for 30-60 seconds.[3]

Annealing: Anneal the substrates at 450-500°C for 30-60 minutes to form a dense, crystalline

TiO₂ layer.[3]

Deposition of Mesoporous TiO₂ Layer (Optional, for
Mesoscopic Architectures)
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Paste Preparation: Prepare a mesoporous TiO₂ paste by diluting a commercial TiO₂ paste

(e.g., 18NR-T) with ethanol.

Spin-Coating: Spin-coat the diluted TiO₂ paste onto the c-TiO₂ layer at approximately 4000

rpm for 30 seconds.[3]

Sintering: Sinter the substrates at 500°C for 30 minutes.[3]

Two-Step Perovskite Layer Formation
Step 1: PbI₂ Deposition

Precursor Solution: Prepare a PbI₂ solution. A common concentration is 1M PbI₂ in a solvent

mixture of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) (e.g., 9:1 v/v).[4]

Spin-Coating: Spin-coat the PbI₂ solution onto the TiO₂ layer. A typical spin speed is 1500-

2000 rpm for 30-60 seconds.[4][5]

Annealing: Anneal the PbI₂ film on a hotplate. The temperature and time can be varied to

control the crystallinity of the PbI₂ film, which in turn affects the final perovskite morphology.

[5] A typical condition is 70°C for 30 seconds to 1 minute.[4]

Step 2: Conversion to Perovskite

MAI Solution: Prepare a solution of MAI in isopropanol (IPA). The concentration of MAI is a

critical parameter that influences the perovskite grain size.[6] Concentrations can range from

7 mg/mL to 70 mg/mL.[6][7]

Spin-Coating/Dipping/Spraying:

Spin-Coating: Spin-coat the MAI solution onto the PbI₂ film at a speed of 1500-4000 rpm

for 30 seconds.[5][8]

Dipping: Immerse the PbI₂-coated substrate in the MAI solution for a specific duration

(e.g., 1-3 hours).[9]

Spraying: Spray the MAI solution onto the spinning or stationary PbI₂ film using an

airbrush.[6][10]
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Annealing: Anneal the resulting perovskite film on a hotplate. The annealing temperature and

time are crucial for complete conversion and crystallization. Common annealing conditions

range from 100°C to 150°C for 10 to 120 minutes.[3][5][6] Optimal conditions are often found

around 100°C for 30 minutes to achieve high crystallinity while avoiding thermal

decomposition.[3]

Deposition of Hole Transport Layer (HTL)
HTL Solution: Prepare a solution for the hole transport material, commonly Spiro-OMeTAD. A

typical recipe is 75 mg/mL Spiro-OMeTAD in chlorobenzene, with additives such as 4-tert-

butylpyridine (tBP) and lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI).[4]

Spin-Coating: Spin-coat the HTL solution onto the perovskite layer at around 3000-4000 rpm

for 30 seconds.

Deposition of Metal Electrode
Evaporation: Deposit a metal back contact, typically gold (Au) or silver (Ag), by thermal

evaporation under high vacuum. The thickness is usually around 80-100 nm.

Data Presentation: Process Parameters and
Performance
The following tables summarize key experimental parameters and resulting device

performance from various studies employing the two-step deposition method.
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PbI₂ Deposition

Parameters

Reference
PbI₂

Concentration
Solvent

Spin Speed

(rpm)
Annealing

--INVALID-LINK-- 1M DMF Not Specified Dried

--INVALID-LINK-- Not Specified Not Specified Not Specified 105°C for 10 min

--INVALID-LINK-- 1.3 M
DMF:DMSO

(9:1)
1700 70°C for 30 s

--INVALID-LINK-- Not Specified Not Specified Not Specified Not Specified

MAI Conversion

Parameters

Reference
MAI

Concentration
Solvent

Application

Method

Spin Speed

(rpm)

--INVALID-LINK-- 0.063M IPA Spin-Coating Not Specified

--INVALID-LINK-- 7 mg/mL Not Specified Spray-Coating Not Specified

--INVALID-LINK-- 60 mg/mL IPA Spin-Coating 1700

--INVALID-LINK-- > 20 mg/mL Not Specified Not Specified Not Specified
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Perovskite

Annealing

and Device

Performance

Reference
Annealing

Temp. (°C)

Annealing

Time (min)
PCE (%) Voc (V) Jsc (mA/cm²)

--INVALID-

LINK--
Not Specified Not Specified 13.9 1.024 21.47

--INVALID-

LINK--
100 120 11.66 Not Specified Not Specified

--INVALID-

LINK--
Room Temp ~1.5 18.8 Not Specified Not Specified

--INVALID-

LINK--
100 30 18.0 Not Specified Not Specified

--INVALID-

LINK--
200 1.5 18.8 1.06 25.0

Characterization of Perovskite Films and Devices
To evaluate the quality of the fabricated perovskite films and the performance of the solar cells,

a suite of characterization techniques is recommended:

X-ray Diffraction (XRD): To confirm the crystalline structure of the perovskite and check for

any residual PbI₂.[7][11]

Scanning Electron Microscopy (SEM): To visualize the surface morphology, grain size, and

cross-section of the device to assess layer thicknesses and conformity.[7]

UV-Vis Spectroscopy: To determine the light absorption properties and estimate the bandgap

of the perovskite film.[5][12]

Photoluminescence (PL) Spectroscopy: To probe the electronic quality of the perovskite film,

including defect densities and charge carrier dynamics.
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Current Density-Voltage (J-V) Measurements: To determine the key performance parameters

of the solar cell: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-

Circuit Current Density (Jsc), and Fill Factor (FF).[13]

Incident Photon-to-Current Efficiency (IPCE): To measure the quantum efficiency of the

device at different wavelengths.

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflow and the logical relationships in the

two-step deposition process.

Substrate Preparation ETL Deposition Perovskite Deposition (Two-Step) Device Completion Characterization

FTO Substrate Cleaning UV-Ozone Treatment Compact TiO₂ Deposition Mesoporous TiO₂ Deposition
(Optional) Step 1: PbI₂ Spin-Coating PbI₂ Annealing Step 2: MAI Conversion

(Spin-Coat/Dip/Spray) Perovskite Annealing HTL (Spiro-OMeTAD)
Deposition

Metal Electrode
Evaporation

XRD, SEM, UV-Vis,
PL, J-V, IPCE

Click to download full resolution via product page

Caption: Experimental workflow for the two-step deposition of perovskite solar cells.
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Caption: Key parameter relationships in the two-step perovskite deposition process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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